Cas no 457097-24-4 (2-(4H-1,2,4-triazol-3-yl-5-d)pyridine-3,4,5,6-d4)

• Product Name: 2-(4H-1,2,4-triazol-3-yl-5-d)pyridine-3,4,5,6-d4
• CAS No: 457097-24-4
• MF: C₇H₆N₄
• MW: 151.180148601532
• CID: 6825442
• PubChem ID: 172402565
• Update Time: 2025-02-14

2-(4H-1,2,4-triazol-3-yl-5-d)pyridine-3,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 457097-24-4
• CS-23564
• 2-(4H-1,2,4-triazol-3-yl-5-d)pyridine-3,4,5,6-d4

• Inchi： 1S/C7H6N4/c1-2-4-8-6(3-1)7-9-5-10-11-7/h1-5H,(H,9,10,11)/i1D,2D,3D,4D,5D
• InChI Key： PVMLJDLTWMGZAH-RALIUCGRSA-N
• SMILES： N1C(C2C([2H])=C([2H])C([2H])=C([2H])N=2)=NC([2H])=N1

Computed Properties

• Exact Mass: 151.090629938Da
• Monoisotopic Mass: 151.090629938Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 54.5Ų